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Compound of Interest

Compound Name: Dimethyl fumarate-2,3-D2

Cat. No.: B108336

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for Dimethyl fumarate-2,3-D2, ensuring that your work is conducted with the
highest standards of laboratory safety.

Essential Personal Protective Equipment (PPE)

When handling Dimethyl fumarate-2,3-D2, a thorough approach to personal protection is
critical to prevent exposure and ensure a safe laboratory environment. The following table
summarizes the required PPE.
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Specifications and

PPE Category Item
Remarks
Must be tested and approved
) Safety glasses with side- under appropriate government
Eye/Face Protection ) )
shields or face shield standards such as NIOSH

(US) or EN 166 (EU).[1][2][3]

Hand Protection

Inspect gloves prior to use.
) Use proper glove removal
Protective gloves _ o
technique to avoid skin

contact.[1][2][3][4]

Skin and Body Protection

To prevent skin exposure.[2][3]
[4] Contaminated work clothing
Impervious clothing / should not be allowed out of
Protective clothing the workplace and should be
laundered separately before
reuse.[5][6]

Respiratory Protection

Use in a well-ventilated area.
[2][5] A particulate filter

Suitable respirator or .
respirator adapted to the

particulate filter respirator _ .
airborne concentration of the

substance is recommended.[7]

Chemical and Physical Properties

Understanding the properties of Dimethyl fumarate-2,3-D2 is fundamental to its safe handling.

Property

Value

Molecular Formula

CeHeD20a4

Molecular Weight 146.14 g/mol [8][9]
Form Solid[8]

Melting Point 102-106 °CJ[8][10]
Boiling Point 192-193 °CJ[8][10]
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Hazard Identification and Safety Precautions

Dimethyl fumarate-2,3-D2 is classified with several hazards that necessitate careful handling.

Hazard Class GHS Classification Precautionary Statements

H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 ]
skin.[4][6][8][9][11]

H315: Causes skin irritation.[6]

Skin Corrosion/Irritation Category 2
[BI[el[11][12]

) H318: Causes serious eye
Serious Eye Damage/Eye

o Category 1/ 2A damage.[8][9] / H319: Causes
Irritation ) o
serious eye irritation.[2][11][12]
) o H317: May cause an allergic
Skin Sensitization Category 1 _ _
skin reaction.[6][8][9][11][12]
- o ) H335: May cause respiratory
Specific target organ toxicity Single exposure, Category 3

irritation.[2][6][11][12]

Signal Word: Danger/Warning[2][8]

General Safety Precautions:

Avoid contact with skin and eyes.[1][5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Use only outdoors or in a well-ventilated area.[2][5]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2][5]

Step-by-Step Handling and Disposal Protocol

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.
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Preparation and Engineering Controls

o Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]
o Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.[2][3]

e PPE: Don all required personal protective equipment as detailed in the table above.

Handling the Compound

¢ Weighing and Transfer: Handle the solid material carefully to avoid dust formation.[1] If
appropriate, moisten the substance first to prevent dusting.[7]

¢ Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.

o Personal Hygiene: Wash hands before breaks and immediately after handling the
compound.[1]

Storage

» Container: Keep the container tightly closed in a dry and well-ventilated place.[1][5]

o Conditions: Store in a cool place.[1] Recommended storage temperatures can be as low as
-20°C for long-term stability.[2][3]

¢ Incompatibilities: Store away from strong oxidants.[7]

Accidental Release Measures

o Small Spills:
o Use dry clean-up procedures and avoid generating dust.[5]

o Sweep or vacuum up the spilled material and place it in a suitable, labeled container for
disposal.[1][5]

e Large Spills:

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9602_msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-17363S1/Dimethyl-fumarate-d2-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1732
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9602_msds.pdf
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-17363S1/Dimethyl-fumarate-d2-SDS-MedChemExpress.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1732
https://store.apolloscientific.co.uk/storage/msds/OR9602_msds.pdf
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9602_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Evacuate personnel from the area.[1]
o Control personal contact by wearing appropriate protective clothing.[5]

o Prevent the spillage from entering drains or water courses.[1][5]

o Decontamination: Wash the spill area with soap and water.[7]

Disposal

e Waste Container: Dispose of the compound and any contaminated materials in a suitable,
closed, and labeled container.[1]

o Method: Offer surplus and non-recyclable solutions to a licensed disposal company.[1] One
method is to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[1]

» Regulations: All waste disposal must be in accordance with local, state, and federal
regulations.[1] Do not let the product enter drains.[1]

Visualizing the Workflow

To further clarify the handling process, the following diagram illustrates the key steps from
preparation to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Dimethyl Fumarate-2,3-D2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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